![molecular formula C14H10ClNO4 B6415646 4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95% CAS No. 1261939-57-4](/img/structure/B6415646.png)
4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95%
Overview
Description
4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95% (4-CMPNA) is a synthetic derivative of nicotinic acid, and is used in a variety of scientific research applications. It has a wide range of biochemical and physiological effects, and is used in laboratory experiments for its advantages and limitations.
Scientific Research Applications
4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95% is used in a variety of scientific research applications. It has been used in studies of the regulation of gene expression, as well as in studies of the regulation of cell metabolism. It has also been used to study the effects of oxidative stress, and to investigate the mechanisms of action of various drugs and toxins.
Mechanism of Action
4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95% acts as a competitive inhibitor of nicotinic acid receptors, which are found in various tissues and organs throughout the body. These receptors are involved in the regulation of a number of physiological processes, including energy metabolism, cell signaling, and inflammation. By binding to these receptors, 4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95% can modulate these processes in a variety of ways.
Biochemical and Physiological Effects
4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95% has a number of biochemical and physiological effects. It has been shown to inhibit the release of inflammatory mediators, such as cytokines and chemokines. It has also been shown to reduce the expression of pro-inflammatory genes, and to modulate the activity of enzymes involved in energy metabolism. In addition, 4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95% has been shown to reduce the production of reactive oxygen species, and to modulate the activity of enzymes involved in cell signaling.
Advantages and Limitations for Lab Experiments
4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95% has a number of advantages and limitations for use in laboratory experiments. It is a relatively inexpensive compound, making it an attractive option for research studies. In addition, it has a wide range of biochemical and physiological effects, making it a useful tool for studying the effects of various drugs and toxins. However, it is not very soluble in water, making it difficult to work with in certain experiments.
Future Directions
There are a number of potential future directions for research on 4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95%. For example, further research could be conducted to investigate the effects of 4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95% on other physiological processes, such as cell growth and differentiation. In addition, further research could be conducted to investigate the effects of 4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95% on various diseases, such as cancer and diabetes. Finally, further research could be conducted to investigate the potential therapeutic applications of 4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95%.
Synthesis Methods
4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95% is synthesized from nicotinic acid by a two-step reaction. First, nicotinic acid is reacted with chloroacetyl chloride, forming 2-chloro-5-methoxycarbonylphenyl nicotinic acid (2-CMPNA). This is then reacted with sodium hydroxide to form 4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid, 95%.
properties
IUPAC Name |
4-(2-chloro-5-methoxycarbonylphenyl)pyridine-3-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClNO4/c1-20-14(19)8-2-3-12(15)10(6-8)9-4-5-16-7-11(9)13(17)18/h2-7H,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHDBSPZURNMLLT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)Cl)C2=C(C=NC=C2)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00692762 | |
Record name | 4-[2-Chloro-5-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00692762 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Chloro-5-methoxycarbonylphenyl)nicotinic acid | |
CAS RN |
1261939-57-4 | |
Record name | 3-Pyridinecarboxylic acid, 4-[2-chloro-5-(methoxycarbonyl)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261939-57-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-[2-Chloro-5-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00692762 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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